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Compound of Interest

Compound Name: 2-Bromo-2'-chloroacetophenone

Cat. No.: B017061 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

chemical reagents is a cornerstone of laboratory safety and environmental responsibility. This

guide provides essential, step-by-step procedures for the safe disposal of 2-Bromo-2'-
chloroacetophenone, a compound that requires careful management due to its hazardous

properties. Adherence to these protocols is crucial for ensuring a safe laboratory environment

and maintaining regulatory compliance.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle 2-Bromo-2'-
chloroacetophenone with the appropriate personal protective equipment (PPE). A thorough

risk assessment should be conducted to determine the specific PPE required, which generally

includes:

Eye Protection: Chemical safety goggles or a face shield.[1][2][3][4][5]

Hand Protection: Chemical-resistant gloves.[1][2][3][4][5]

Body Protection: A lab coat or other protective clothing to prevent skin exposure.[1][4][5][6]

Respiratory Protection: Use in a well-ventilated area, preferably under a chemical fume

hood.[1][2][3][5][6] If exposure limits are exceeded, a NIOSH/MSHA approved respirator is

necessary.[1][5]
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2-Bromo-2'-chloroacetophenone is classified as a substance that can cause severe skin

burns and eye damage, and may cause respiratory irritation.[1][2] It is also harmful if

swallowed.[2][3]

Spill Management
In the event of a spill, immediate action is required to contain and clean up the material safely:

Evacuate and Ventilate: Evacuate non-essential personnel from the area and ensure

adequate ventilation.[1]

Containment: Prevent the spill from entering drains or water courses.[6]

Clean-up:

For liquid spills, soak up the material with an inert absorbent material such as dry sand or

earth.[1][3]

For solid spills, use dry clean-up procedures to avoid generating dust.[6][7]

Collection: Place the absorbed material or swept-up solid into a suitable, sealed, and

properly labeled container for disposal.[1][3][6]

Decontamination: Wash the spill area thoroughly with large amounts of water.[6]

General Disposal Protocol for 2-Bromo-2'-
chloroacetophenone
The disposal of 2-Bromo-2'-chloroacetophenone must be conducted as a hazardous waste.

[1][3][5] It is crucial to consult and adhere to all local, regional, and national hazardous waste

regulations.[1][5]

Step 1: Waste Identification and Segregation

Clearly identify the waste as 2-Bromo-2'-chloroacetophenone.

Do not mix with other waste streams unless compatibility is confirmed.[8] This compound is

incompatible with strong oxidizing agents and strong bases.[1]
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As a halogenated organic compound, it should be segregated from non-halogenated solvent

waste to potentially reduce disposal costs.[9]

Step 2: Containerization

Use a compatible, leak-proof, and sealable container for waste collection.[6][8]

Ensure the container is in good condition with a secure lid.[8]

Leave adequate headspace in liquid waste containers to allow for expansion.[8]

Step 3: Labeling

Label the waste container clearly and accurately as soon as waste is added.[8][9]

The label should include:

The words "Hazardous Waste".[8]

The full chemical name: "2-Bromo-2'-chloroacetophenone".[8]

The CAS number: "5000-66-8".[1]

An indication of the hazards (e.g., Corrosive, Toxic, Irritant).[1][2][8]

Step 4: Storage

Store the sealed and labeled waste container in a designated, secure area away from

general laboratory traffic.[8]

The storage area should be cool, dry, and well-ventilated.[1]

Ensure secondary containment is in place to manage any potential leaks.[8]

Step 5: Final Disposal

Engage a licensed and certified hazardous waste disposal service for the final collection,

treatment, and disposal.[8][10][11]
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Do not attempt to dispose of 2-Bromo-2'-chloroacetophenone down the drain or in regular

trash.[1][5][8][12]

A potential disposal method is incineration in a chemical incinerator equipped with an

afterburner and scrubber.[10][11]

Quantitative Data
Specific quantitative data regarding disposal parameters for 2-Bromo-2'-
chloroacetophenone, such as concentration limits for sewer disposal, are not readily available

in safety data sheets. Therefore, it is imperative to treat all concentrations of this compound as

hazardous waste and manage its disposal through a certified hazardous waste contractor.[8]

Parameter Value Source

CAS Number 5000-66-8 [1]

Molecular Formula C8H6BrClO [13]

Molecular Weight 233.49 [13]

UN Number

UN3265 (for transport as a

corrosive liquid, acidic,

organic, n.o.s.)

[1]

Experimental Protocols
As direct experimental protocols for the disposal of 2-Bromo-2'-chloroacetophenone are not

provided in standard safety literature, the recommended "experimental protocol" is the

procedural guide outlined above. This involves segregation, proper containerization, labeling,

and transfer to a licensed waste management facility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. fishersci.co.uk [fishersci.co.uk]

3. fishersci.ie [fishersci.ie]

4. assets.thermofisher.com [assets.thermofisher.com]

5. fishersci.com [fishersci.com]

6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

8. benchchem.com [benchchem.com]

9. campusoperations.temple.edu [campusoperations.temple.edu]

10. file1.lookchem.com [file1.lookchem.com]

11. employees.delta.edu [employees.delta.edu]

12. assets.thermofisher.com [assets.thermofisher.com]

13. 2-Bromo-2'-chloroacetophenone | 5000-66-8 [chemicalbook.com]

To cite this document: BenchChem. [Navigating the Safe Disposal of 2-Bromo-2'-
chloroacetophenone: A Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b017061#2-bromo-2-chloroacetophenone-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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